![molecular formula C24H20N6O3S B2601065 Methyl 4-[({[9-(4-methylphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl]thio}acetyl)amino]benzoate CAS No. 1223806-95-8](/img/no-structure.png)
Methyl 4-[({[9-(4-methylphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl]thio}acetyl)amino]benzoate
Description
Methyl 4-[({[9-(4-methylphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl]thio}acetyl)amino]benzoate is a useful research compound. Its molecular formula is C24H20N6O3S and its molecular weight is 472.52. The purity is usually 95%.
BenchChem offers high-quality Methyl 4-[({[9-(4-methylphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl]thio}acetyl)amino]benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 4-[({[9-(4-methylphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl]thio}acetyl)amino]benzoate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Heterocyclic Systems
A study by Toplak et al. (1999) demonstrates the use of Methyl (Z)-2-[(benzyloxycarbonyl)amino]-3-dimethylaminopropenoate in the synthesis of various heterocyclic systems, such as pyridopyrimidinones and pyrazinopyrimidinones. This research indicates the versatility of similar compounds in generating a broad range of heterocyclic derivatives, which are valuable in medicinal chemistry for drug development.
Antimicrobial Activities
The antimicrobial properties of pyrazoline and pyrazole derivatives, including structures related to the queried compound, were explored by Hassan (2013). This study synthesized new derivatives and evaluated their effectiveness against various bacterial and fungal strains, highlighting the potential of such compounds in developing new antimicrobial agents.
Novel Heterocyclic Derivatives
Research by Xiao et al. (2008) on the synthesis of pyrazolo[4,3-e]-1,2,4-triazolo-[1,5-c]pyrimidine derivatives with phosphonylbenzyl chains reveals the potential application of similar compounds in searching for potent A2A adenosine receptor antagonists or as lead compounds for pesticides. This underscores the broader applicability of such chemical structures in both pharmaceutical and agricultural industries.
Molecular Docking Studies
Molecular docking studies, such as those conducted by Flefel et al. (2018), provide insight into the potential biological targets of pyridine and fused pyridine derivatives. These studies help in understanding the interaction mechanisms of these compounds with specific proteins, aiding in the design of molecules with enhanced biological activity.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for Methyl 4-[({[9-(4-methylphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl]thio}acetyl)amino]benzoate involves the synthesis of several intermediate compounds that are then combined to form the final product. The key steps in the synthesis pathway include the synthesis of the pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl thiol intermediate, followed by the synthesis of the acylated pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl thiol intermediate, and finally the coupling of the acylated intermediate with the benzoate derivative to form the final product.", "Starting Materials": [ "4-methylbenzaldehyde", "hydrazine hydrate", "ethyl acetoacetate", "thiourea", "methyl 4-aminobenzoate", "acetic anhydride", "sodium acetate", "sulfuric acid", "sodium hydroxide", "benzoic acid", "N,N-dimethylformamide", "triethylamine", "ethyl chloroformate", "potassium carbonate", "methyl iodide" ], "Reaction": [ "Synthesis of 4-methyl-3-pyrazolecarboxaldehyde: 4-methylbenzaldehyde is reacted with hydrazine hydrate in the presence of sulfuric acid to form 4-methyl-3-pyrazolecarboxaldehyde.", "Synthesis of 9-(4-methylphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl thiol: Ethyl acetoacetate is reacted with thiourea to form 4-methyl-3-thiosemicarbazide, which is then reacted with 4-methyl-3-pyrazolecarboxaldehyde to form 9-(4-methylphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl thiol.", "Synthesis of acylated pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl thiol: 9-(4-methylphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl thiol is reacted with acetic anhydride and sodium acetate in N,N-dimethylformamide to form the acylated pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl thiol intermediate.", "Synthesis of Methyl 4-[({[9-(4-methylphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl]thio}acetyl)amino]benzoate: The acylated pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl thiol intermediate is reacted with ethyl chloroformate and triethylamine to form the acyl chloride intermediate, which is then reacted with methyl 4-aminobenzoate and potassium carbonate in N,N-dimethylformamide to form the final product, Methyl 4-[({[9-(4-methylphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl]thio}acetyl)amino]benzoate." ] } | |
CAS RN |
1223806-95-8 |
Product Name |
Methyl 4-[({[9-(4-methylphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl]thio}acetyl)amino]benzoate |
Molecular Formula |
C24H20N6O3S |
Molecular Weight |
472.52 |
IUPAC Name |
methyl 4-[[2-[[11-(4-methylphenyl)-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl]acetyl]amino]benzoate |
InChI |
InChI=1S/C24H20N6O3S/c1-15-3-5-16(6-4-15)19-13-20-22-26-27-24(29(22)11-12-30(20)28-19)34-14-21(31)25-18-9-7-17(8-10-18)23(32)33-2/h3-13H,14H2,1-2H3,(H,25,31) |
InChI Key |
ISPFKMVEDBRSDN-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)C2=NN3C=CN4C(=NN=C4SCC(=O)NC5=CC=C(C=C5)C(=O)OC)C3=C2 |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5,7-Dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl 3-fluoropropyl sulfide](/img/structure/B2600983.png)
![Ethyl 4-[(4-ethoxyphenyl)carbamoyl]piperazine-1-carboxylate](/img/structure/B2600994.png)
![methyl 2-{[(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methyl]sulfanyl}benzenecarboxylate](/img/structure/B2601001.png)
![N1-(5,5-dioxido-2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-(pyridin-3-ylmethyl)oxalamide](/img/structure/B2601003.png)
![N-[(3-fluorophenyl)methoxy]thian-4-imine](/img/structure/B2601004.png)